Cas no 112484-85-2 (4-Bromotoluene-2,3,5,6-D4)

• Product Name: 4-Bromotoluene-2,3,5,6-D4
• CAS No: 112484-85-2
• MF: C₇H₇Br
• MW: 175.059128046036
• MDL: MFCD06658616
• CID: 129794
• PubChem ID: 45785161
• Update Time: 2025-04-19

4-Bromotoluene-2,3,5,6-D4 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3-bromo-6-methyl-
• 4-BroMotoluene--d4
• 4-BROMOTOLUENE-2,3,5,6-D4
• 112484-85-2
• 1-Bromo-2,3,5,6-tetradeuterio-4-methylbenzene
• AKOS015943676
• SCHEMBL7940057
• D99122
• 1-bromo-4-methyl(?H?)benzene
• DB-316435
• 3-Bromo-6-methylbenzene-1,2,4,5-d4; 1-Bromotetradeutero-4-methylbenzene; Benzene-1,2,4,5-d4, 3-bromo-6-methyl- (9CI, ACI); 3-Bromo-6-methylbenzene-1,2,4,5-d4 (ACI); Toluene-2,3,5,6-d4, p-bromo- (6CI)
• 4-Bromotoluene-2,3,5,6-D4

• MDL： MFCD06658616
• Inchi： 1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3/i2D,3D,4D,5D
• InChI Key： ZBTMRBYMKUEVEU-QFFDRWTDSA-N
• SMILES： BrC1C([2H])=C([2H])C(C)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 178.02327
• Monoisotopic Mass: 173.998
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 183.8±9.0 °C at 760 mmHg
• Flash Point: 85.0±0.0 °C
• PSA: 0
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

4-Bromotoluene-2,3,5,6-D4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes